Cas no 7578-43-0 (Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, sodium salt)

Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, sodium salt structure
7578-43-0 structure
Product Name:Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, sodium salt
CAS No:7578-43-0
MF:C14H22N3NaO10
MW:415.328355312347
CID:982024
Update Time:2023-08-02

Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, sodium salt Chemical and Physical Properties

Names and Identifiers

    • DIETHYLENETRIAMINEPENTAACETATE
    • sodium,2-[2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate
    • Diethylenetriamine pentaacetic acid, sodium salt
    • GLYCINE, N,N-BIS(2-(BIS(CARBOXYMETHYL)AMINO)ETHYL)-, SODIUM SALT
    • Acetic acid, ((carboxymethylimino)bis(ethylenenitrilo))tetra-, sodium derivative
    • sodium 2-[2-[2-(bis(carboxymethyl)amino)ethyl-(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate
    • Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, sodium salt
    • Inchi: 1S/C14H23N3O10.Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+1/p-1
    • InChI Key: UXIDHQPACNSJJP-UHFFFAOYSA-M
    • SMILES: [Na+].OC(CN(CCN(CC(=O)O)CC(=O)O)CCN(CC(=O)O)CC(=O)[O-])=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 544
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 199
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